Cas no 829-39-0 (2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene)

• Product name: 2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene
• CAS No: 829-39-0
• MF: C₁₁H₁₄O₂
• MW: 178.22766
• CID: 1806992
• PubChem ID: 5314067

2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene
• 829-39-0
• SCHEMBL12090696
• SKWTXGMULLCOGN-SNAWJCMRSA-N
• Benzene, 1-(E)-(1-propenyl)-2,4-dimethoxy
• 2,4-Dimethoxy-1-(1-propenyl)benzene
• Benzene, 2,4-dimethoxy-1-(1-propenyl)-
• 1-(2,5-dimethoxy)phenyl-1-propene
• ghl.PD_Mitscher_leg0.56

• Inchi： InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)8-11(9)13-3/h4-8H,1-3H3/b5-4+
• InChI Key： SKWTXGMULLCOGN-SNAWJCMRSA-N
• SMILES： CC=CC1=C(C=C(C=C1)OC)OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes